Cas no 6290-16-0 (Methyl 1-hydroxy-4-methylcyclohexane-1-carboxylate)

• Product Name: Methyl 1-hydroxy-4-methylcyclohexane-1-carboxylate
• CAS No: 6290-16-0
• MF: C₉H₁₆O₃
• MW: 172.221543312073
• CID: 1641833
• PubChem ID: 221624
• Update Time: 2025-04-21

Methyl 1-hydroxy-4-methylcyclohexane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 1-hydroxy-4-methylcyclohexane-1-carboxylate
• CTK2F3966
• AC1Q5Z0K
• AR-1J4340
• NSC6546
• AKOS011496079
• 1-Hydroxy-4-methyl-cyclohexancarbonsaeure-methylester
• methyl 1-hydroxy-4-methylcyclohexanecarboxylate
• 1-hydroxy-4-methyl-cyclohexanecarboxylic acid methyl ester
• AG-K-94544
• AC1L5AJU
• CTK2F3966; AC1Q5Z0K; AR-1J4340; NSC6546; AKOS011496079; 1-Hydroxy-4-methyl-cyclohexancarbonsaeure-methylester; methyl 1-hydroxy-4-methylcyclohexanecarboxylate; 1-hydroxy-4-methyl-cyclohexanecarboxylic acid methyl ester; AG-K-94544; AC1L5AJU;
• DTXSID80278169
• 6290-16-0
• NSC-6546

• Inchi： 1S/C9H16O3/c1-7-3-5-9(11,6-4-7)8(10)12-2/h7,11H,3-6H2,1-2H3
• InChI Key： YSQYCDXJRUGJJM-UHFFFAOYSA-N
• SMILES： OC1(C(=O)OC)CCC(C)CC1

Computed Properties

• Exact Mass: 172.10998
• Monoisotopic Mass: 172.109944368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 169
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• PSA: 46.53
• LogP: 1.10060

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Secondary alcohols
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alcohols and polyols Secondary alcohols